Cas no 2228690-36-4 (4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine)

• Product Name: 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine
• CAS No: 2228690-36-4
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 6184666
• PubChem ID: 165631265
• Update Time: 2025-11-01

4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine
• 2228690-36-4
• EN300-1952501
• 4-[(azetidin-3-yl)methyl]-3-(trifluoromethyl)pyridine

• Inchi： 1S/C10H11F3N2/c11-10(12,13)9-6-14-2-1-8(9)3-7-4-15-5-7/h1-2,6-7,15H,3-5H2
• InChI Key： JHDNBLKCHVCVNJ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1CC1CNC1)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine

Research Briefing on 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine (CAS: 2228690-36-4)

4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine (CAS: 2228690-36-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine and trifluoromethylpyridine moieties, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have focused on its synthesis, pharmacological properties, and applications in targeting specific biological pathways, particularly in oncology and central nervous system (CNS) disorders.

The synthesis of 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine involves multi-step organic reactions, including the incorporation of the azetidine ring and trifluoromethyl group, which are critical for its bioactivity. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for preclinical studies. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's metabolic stability and binding affinity to target proteins, while the azetidine ring contributes to its conformational rigidity and selectivity.

In pharmacological studies, 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine has demonstrated potent inhibitory effects on specific enzymes and receptors implicated in disease pathways. For instance, recent in vitro and in vivo studies have shown its efficacy in modulating kinase activity, which is relevant for cancer therapy. Additionally, its ability to cross the blood-brain barrier (BBB) has sparked interest in its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by robust data from high-throughput screening and molecular docking simulations.

Despite its promising attributes, challenges remain in the development of 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine as a therapeutic agent. Issues such as pharmacokinetics, toxicity profiles, and scalable synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials. The ongoing research underscores the importance of this molecule in bridging the gap between chemical innovation and therapeutic application.

In conclusion, 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)pyridine (CAS: 2228690-36-4) represents a significant advancement in medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for new treatments in oncology and CNS disorders, highlighting its potential to address unmet medical needs. The scientific community eagerly anticipates further developments in this area.